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POTASSIUM

NITROSODISULFONATE

Cat. No.: B1143464 Get Quote

Essential Safety and Handling Guide for Potassium
Nitrosodisulfonate
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, storage, and disposal of Potassium Nitrosodisulfonate, ensuring

laboratory safety and operational excellence.

Potassium nitrosodisulfonate, also known as Frémy's salt, is a powerful oxidizing agent

utilized in various chemical syntheses. Its hazardous nature necessitates strict adherence to

safety protocols to mitigate risks of injury and exposure. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to support

your laboratory's safety culture.

Hazard Identification and Classification
Potassium nitrosodisulfonate presents several significant hazards that require careful

management. It is classified as an acute toxicant if swallowed, in contact with skin, or inhaled.

[1][2] A primary concern is its reactivity with water, which releases flammable gases that can

ignite spontaneously.[1][2] The compound is also sensitive to air and moisture.

Exposure can cause irritation to the skin, eyes, and respiratory tract.[3] A notable health effect

is the potential to cause methemoglobinemia, a condition where the oxygen-carrying capacity

of blood is reduced, which can result from the presence of nitrite.[3]
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Table 1: Hazard Classifications for Potassium Nitrosodisulfonate

Hazard Class Category GHS Hazard Statement

Substances and mixtures

which in contact with water,

emit flammable gases

1

H260: In contact with water

releases flammable gases

which may ignite

spontaneously[1][2]

Acute toxicity, oral 4
H302: Harmful if swallowed[1]

[2]

Acute toxicity, dermal 4
H312: Harmful in contact with

skin[1][2]

Acute toxicity, inhalation 4 H332: Harmful if inhaled[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling potassium nitrosodisulfonate to prevent

exposure. The following table summarizes the required equipment.

Table 2: Recommended Personal Protective Equipment

Protection Type Specification Standard

Eye Protection
Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166[3]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Body Protection

Lab coat or other protective

clothing to prevent skin

contact.[3]

Respiratory Protection
A NIOSH-approved respirator

with an appropriate cartridge.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149[3]
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For respiratory protection, a NIOSH-approved air-purifying respirator with a combination

cartridge for organic vapors and acid gases is recommended, especially when there is a

potential for the generation of dust or decomposition products like nitrogen and sulfur oxides.[4]

[5][6][7] An N95 dust mask may be sufficient for handling small quantities in a well-ventilated

area, but a higher level of protection is advised for larger quantities or in situations with

inadequate ventilation.[1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling potassium nitrosodisulfonate is crucial for maintaining a

safe laboratory environment.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate PPE

Weigh chemical in a designated area

Avoid generating dust

Keep container tightly closed when not in use

Decontaminate work surfaces

Remove and properly store or dispose of PPE

Wash hands thoroughly
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Waste Generation & Collection

Waste Characterization

Disposal

Collect waste in a designated, labeled, and sealed container

Segregate from incompatible wastes

Determine if waste is hazardous based on reactivity (D003) or toxicity

Consult local environmental, health, and safety (EHS) office

Arrange for pickup by a licensed hazardous waste disposal service

Maintain disposal records

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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